1-(propan-2-yl)-4-[4-(trifluoromethyl)-1,3-thiazol-2-yl]piperazine

• IUPAC Name: 2-(4-propan-2-ylpiperazin-1-yl)-4-(trifluoromethyl)-1,3-thiazole
• InChI: InChI=1S/C11H16F3N3S/c1-8(2)16-3-5-17(6-4-16)10-15-9(7-18-10)11(12,13)14/h7-8H,3-6H2,1-2H3
• InChI Key: DNGVEKBIHMYIGZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1CCN(CC1)C2=NC(=CS2)C(F)(F)F
• Molecular Formula: C11H16F3N3S
• Molecular Weight: 279.33 g/mol

Description

1-(propan-2-yl)-4-[4-(trifluoromethyl)-1,3-thiazol-2-yl]piperazine (1-PPT) is an organic compound belonging to the class of piperazines. It is a heterocyclic compound containing a five-membered ring of nitrogen and sulfur atoms. 1-PPT is a versatile compound with a wide range of applications in the fields of pharmaceuticals, agrochemicals, and materials science. It has been extensively studied for its potential as a drug candidate, as well as its use in the synthesis of other compounds.

Scientific Research Applications

1-(propan-2-yl)-4-[4-(trifluoromethyl)-1,3-thiazol-2-yl]piperazine has been studied for its potential as a drug candidate for the treatment of various diseases, including cancer, inflammation, and neurological disorders. In addition, 1-(propan-2-yl)-4-[4-(trifluoromethyl)-1,3-thiazol-2-yl]piperazine has been investigated for its use in the synthesis of other organic compounds such as dyes, surfactants, and catalysts. Furthermore, 1-(propan-2-yl)-4-[4-(trifluoromethyl)-1,3-thiazol-2-yl]piperazine has been studied for its potential use in materials science, as a building block for the synthesis of polymers and other materials.

Mechanism of Action

The exact mechanism of action of 1-(propan-2-yl)-4-[4-(trifluoromethyl)-1,3-thiazol-2-yl]piperazine is not yet fully understood. However, it is believed to act as an inhibitor of the enzyme cytochrome P450 2C9 (CYP2C9), which is involved in the metabolism of many drugs. In addition, 1-(propan-2-yl)-4-[4-(trifluoromethyl)-1,3-thiazol-2-yl]piperazine has been found to have anti-inflammatory and anti-cancer properties, which may be related to its ability to inhibit the activity of certain enzymes and proteins involved in the regulation of inflammation and cell proliferation.
Biochemical and Physiological Effects
1-(propan-2-yl)-4-[4-(trifluoromethyl)-1,3-thiazol-2-yl]piperazine has been found to have a variety of biochemical and physiological effects. In vitro studies have shown that 1-(propan-2-yl)-4-[4-(trifluoromethyl)-1,3-thiazol-2-yl]piperazine can inhibit the activity of enzymes involved in the metabolism of drugs, as well as inhibit the activity of proteins involved in the regulation of inflammation and cell proliferation. In vivo studies have found that 1-(propan-2-yl)-4-[4-(trifluoromethyl)-1,3-thiazol-2-yl]piperazine can reduce inflammation and promote wound healing. In addition, 1-(propan-2-yl)-4-[4-(trifluoromethyl)-1,3-thiazol-2-yl]piperazine has been found to reduce the toxicity of certain drugs, as well as increase the bioavailability of certain drugs.

Advantages and Limitations for Lab Experiments

The advantages of using 1-(propan-2-yl)-4-[4-(trifluoromethyl)-1,3-thiazol-2-yl]piperazine in laboratory experiments include its low toxicity, its low cost, and its wide range of applications. In addition, 1-(propan-2-yl)-4-[4-(trifluoromethyl)-1,3-thiazol-2-yl]piperazine is a versatile compound that can be synthesized using a variety of methods. The main limitation of using 1-(propan-2-yl)-4-[4-(trifluoromethyl)-1,3-thiazol-2-yl]piperazine in laboratory experiments is its potential to inhibit the activity of enzymes and proteins involved in the metabolism of drugs and the regulation of inflammation and cell proliferation.

Future Directions

Future research on 1-(propan-2-yl)-4-[4-(trifluoromethyl)-1,3-thiazol-2-yl]piperazine should focus on further elucidating its mechanism of action and its potential therapeutic applications. In addition, further research could investigate the potential of 1-(propan-2-yl)-4-[4-(trifluoromethyl)-1,3-thiazol-2-yl]piperazine to be used as a building block for the synthesis of polymers and other materials. Furthermore, further research could investigate the potential of 1-(propan-2-yl)-4-[4-(trifluoromethyl)-1,3-thiazol-2-yl]piperazine to be used as a drug delivery system, as well as its potential to be used in the synthesis of other organic compounds such as dyes, surfactants, and catalysts.

Synthesis Methods

1-(propan-2-yl)-4-[4-(trifluoromethyl)-1,3-thiazol-2-yl]piperazine can be synthesized by a variety of methods, including the reaction of 1-propan-2-yl-4-chloro-1,3-thiazol-2-amine with trifluoromethyl iodide in the presence of potassium carbonate. The reaction is carried out in an inert atmosphere of nitrogen or argon, and the product is isolated in high yield. Other methods for the synthesis of 1-(propan-2-yl)-4-[4-(trifluoromethyl)-1,3-thiazol-2-yl]piperazine include the reaction of 1-propan-2-yl-4-chloro-1,3-thiazol-2-amine with trifluoromethane sulfonyl chloride, the reaction of 1-propan-2-yl-1,3-thiazol-2-amine with trifluoromethyl iodide, and the reaction of 1-propan-2-yl-1,3-thiazol-2-amine with trifluoromethyl sulfonyl chloride.